N-Methyl-1-(tetrahydro-2H-pyran-4-YL)methanamine hydrochloride

• IUPAC Name: N-methyl-1-(oxan-4-yl)methanamine;hydrochloride
• InChI: InChI=1S/C7H15NO.ClH/c1-8-6-7-2-4-9-5-3-7;/h7-8H,2-6H2,1H3;1H
• InChI Key: IPGJHNSSNPFECL-UHFFFAOYSA-N
• Canonical SMILES: CNCC1CCOCC1.Cl
• Molecular Formula: C7H16ClNO
• Molecular Weight: 165.66 g/mol

Description

“N-Methyl-1-(tetrahydro-2H-pyran-4-YL)methanamine hydrochloride” is an organic compound with the molecular formula C7H15NO. It is also known by other names such as methyl oxan-4-ylmethyl amine, methyl-tetrahydropyran-4-ylmethyl amine, n-methyl-1-tetrahydro-2h-pyran-4-yl methanamine, and others.

Synthesis Analysis

The synthesis of this compound involves the use of N-methoxy-N-methyltetrahydro-2H-pyran-4-carboxamide and tetrahydrofuran. The mixture is immersed in a cold well at -60 degrees Celsius, and methylmagnesium bromide is added via a syringe within 8 minutes. The temperature of the cold well is raised to 0 degrees over 6 hours, and then the reaction product is diluted with water and ethyl acetate and stirred vigorously for 10 minutes.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H15NO.ClH/c1-8-6-7-2-4-9-5-3-7;/h7-8H,2-6H2,1H3;1H. This indicates that the compound has a tetrahydropyran ring with a methylamino group attached.

Chemical Reactions Analysis

In organic synthesis transformations, the carbonyl group in 1-(tetrahydro-2H-pyran-4-yl)ethanone can react with Wittig reagents to prepare various poly-substituted olefin compounds. Additionally, the carbonyl group can be reduced to a hydroxyl group by appropriate reducing agents.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 165.66 g/mol. It is a liquid at room temperature.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• N-Methyl-1-(tetrahydro-2H-pyran-4-yl)methanamine hydrochloride serves as an intermediate in organic synthesis. Its ketone carbonyl group can react with Wittig reagents to produce diverse poly-substituted alkenes. .

Natural Product Synthesis

• The 2H-pyran (2HP) ring motif appears in many natural products. Although simple 2HPs are challenging to synthesize due to their instability, their benzo derivatives (such as 2H-chromenes) are more stable and biologically active. .

Safety and Hazards

This compound is classified as dangerous. It can cause severe skin burns and eye damage, and it is harmful if swallowed. Safety measures include wearing protective gloves, clothing, and eye/face protection. If swallowed, one should rinse the mouth and not induce vomiting. If it comes into contact with the skin or hair, contaminated clothing should be removed immediately, and the skin should be rinsed with water.

Synthesis routes and methods I

Procedure details

A solution of N-methyl-N-(tetrahydro-pyran-4-ylmethyl)-carbamic acid tert-butyl ester (740 mg) in 4N hydrochloric acid in 1,4-dioxan (10 ml, ex Aldrich) was stirred at room temperature for 1 h. The dioxan was removed under reduced pressure and the residue triturated with ether. The solid was filtered onto a sinter, washed with ether and dried, to afford N-methyl-N-(tetrahydro-pyran-4-ylmethyl)-amine hydrochloride (460 mg).

Synthesis routes and methods II

Procedure details

To a solution of tert-butyl N-methyl-N-(4-tetrahydropyranylmethyl)carbamate (600 mg, 2.6 mmol) in 4.0 mL of ethyl acetate was added 4 M HCl-ethyl acetate (4 mL). After being stirred at room temperature for 1.5 h, the reaction mixture was concentrated in vacuo, and the residue was rinsed with hexane to obtain the title compound (356 mg, 82%).